

# Ozarelix concentration range determination 5-20 ng/mL

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Ozarelix

CAS No.: 295350-45-7

Cat. No.: S548652

[Get Quote](#)

## Basis for the 5-20 ng/mL Concentration Range

The referenced concentration range for **Ozarelix** is primarily derived from in vitro studies on hormone-refractory prostate cancer cell lines. The table below summarizes the key experimental findings from these studies [1] [2] [3]:

| Cell Line   | Experiment Type          | Concentrations Tested | Incubation Time     | Key Observations   |
|-------------|--------------------------|-----------------------|---------------------|--|
| PC3 & DU145 | Cell Proliferation Assay | 0, 5, 10, 20 ng/mL    | 0, 24, 48, 72, 96 h | Inhibition of cell proliferation in a <b>dose and time-dependent manner</b> [1]. |
| PC3 & DU145 | Apoptosis Induction      | 0, 5, 10, 20 ng/mL    | 72 h                | Induction of apoptosis [1].  |

| PC3 & DU145 | Western Blot Analysis | 0, 5, 10, 20 ng/mL | 72 h | - **Increased** p21, p27, Erk, p38MAPK activity

- **Decreased** Bcl2, Bcl-Xl
- **Caspase-8 dependent caspase-3 activation** at 20 ng/mL [1]. |


## Experimental Protocol for Cell Proliferation Assay

The following methodology is adapted from the published studies on **Ozarelix** [1] [3].

- **Cell Lines:** Use serum-starved human prostate cancer cell lines PC3 and DU145.
- **Compound Preparation:**
  - Prepare a stock solution of **Ozarelix**. The suppliers suggest that **Ozarelix** may be soluble in DMSO, and stock solutions are typically stored at -20°C [3].
  - Dilute the stock solution in the appropriate cell culture medium to create working concentrations of 5, 10, and 20 ng/mL. Include a vehicle control (e.g., culture medium with the same volume of DMSO without the drug).
- **Procedure:**
  - Seed cells in culture plates and allow them to adhere.
  - Treat the cells with the prepared concentrations of **Ozarelix** (0, 5, 10, 20 ng/mL).
  - Incubate the cells for various time periods (0, 24, 48, 72, and 96 hours).
  - Assess cell proliferation at each time point using a standard assay like MTT or MTS.
- **Data Analysis:** Plot cell viability against time and concentration to demonstrate the dose and time-dependent inhibitory effect of **Ozarelix**.

## Troubleshooting & FAQs

- **Problem:** Low or inconsistent solubility of **Ozarelix** in aqueous solutions.
  - **Solution:** **Ozarelix** is a large, complex peptide with potential aggregation propensity [4]. For in vivo studies, one supplier suggests formulation options such as:
    - **Injection Formulation 1:** DMSO : Tween 80 : Saline = 10 : 5 : 85 [3].
    - **Injection Formulation 2:** DMSO : PEG300 : Tween 80 : Saline = 10 : 40 : 5 : 45 [3].
    - Always prepare a fresh stock solution and consider brief sonication to dissolve the peptide completely.
- **Problem:** Uncertainty about the molecular mechanism at the tested concentrations.
  - **Solution:** At 20 ng/mL, **Ozarelix** has been shown to trigger a caspase-8 dependent apoptotic pathway. This involves the activation of death receptors DR4/5 and Fas, and a down-regulation of the anti-apoptotic protein c-FLIP (L) [1]. The diagram below illustrates this mechanism.



[Click to download full resolution via product page](#)

## Crucial Handling Information

- **Storage:** Store the lyophilized powder at -20°C in a desiccated environment. Once in solution, store at -20°C and use within one month to prevent loss of potency. Avoid multiple freeze-thaw cycles by aliquoting the solution [5].
- **Purity:** Ensure you use **Ozarelix** with a high purity grade (≥98%) for reproducible results [3].
- **Intended Use:** Note that **Ozarelix** is strictly for research purposes and not for human use [2] [3] [5].

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Ozarelix, a fourth generation GnRH antagonist, induces ... [pubmed.ncbi.nlm.nih.gov]
2. Ozarelix (D-63153) | GnRH antagonist | MedChemExpress [medchemexpress.com]
3. | GnRH antagonist | CAS# 295350-45-7 | InvivoChem Ozarelix [invivochem.com]
4. Aggregation Behavior of Structurally Similar Therapeutic ... [sciencedirect.com]
5. Ozarelix | GnRH antagonist [adooq.com]

To cite this document: Smolecule. [Ozarelix concentration range determination 5-20 ng/mL].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b548652#ozarelix-concentration-range-determination-5-20-ng-ml>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)